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Compound of Interest

Compound Name: Carperitide acetate

Cat. No.: B13440673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carperitide acetate, a synthetic analog of human atrial natriuretic peptide (ANP), is a 28-

amino acid peptide that plays a crucial role in regulating blood pressure and electrolyte

balance. It functions as a diuretic, natriuretic, and vasodilator.[1] In a research context, it is

often used to investigate its effects on the endothelin receptor system, as it has been shown to

inhibit endothelin-1 secretion in a dose-dependent manner.[2][3][4] Accurate and consistent

preparation of carperitide acetate stock solutions is paramount for obtaining reliable and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of carperitide acetate stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation of a carperitide
acetate stock solution.
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Parameter Value Source(s)

Molecular Weight 3140.5 g/mol [2][3][4][5]

Appearance White to off-white powder/solid [2][6][7]

Solvent Water (H₂O) [2][4][5]

Solubility in Water ≥ 50 mg/mL (15.92 mM) [2]

60 mg/mL (19.1 mM) [8]

100 mg/mL (31.84 mM) [5]

Recommended Stock Solution

Concentration
1 mM, 5 mM, 10 mM [2]

Storage of Lyophilized Powder

-20°C for up to 3 years; -80°C

for up to 2 years (sealed from

moisture)

[2][3][5]

Storage of Stock Solution

-20°C for up to 1 month; -80°C

for up to 6 months (sealed

from moisture)

[2][3]

Experimental Protocol
This protocol details the step-by-step procedure for preparing a carperitide acetate stock

solution.

Materials:

Carperitide Acetate (lyophilized powder)

Sterile, nuclease-free water

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Sterile, filter-equipped pipette tips
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Vortex mixer

Ultrasonic water bath (optional, but recommended)[5]

0.22 µm sterile syringe filter (optional, for sterilization of the final solution)[2]

Procedure:

Equilibration: Before opening, allow the vial of lyophilized carperitide acetate to equilibrate

to room temperature for at least 15-20 minutes. This prevents condensation from forming

inside the vial, which can affect the stability of the peptide.[9]

Weighing: Carefully weigh the desired amount of carperitide acetate powder using a

calibrated analytical balance in a clean, draft-free environment.

Reconstitution:

Add the appropriate volume of sterile, nuclease-free water to the vial containing the

lyophilized powder to achieve the desired stock solution concentration. Refer to the table

below for example calculations.

For instance, to prepare a 10 mg/mL stock solution, dissolve 1 mg of carperitide acetate
in 100 µL of water.

Dissolution:

Gently vortex the vial to mix.

If the powder does not dissolve completely, sonication in an ultrasonic water bath for a few

minutes is recommended to aid dissolution.[5] Visually inspect the solution to ensure it is

clear and free of particulates.

Sterilization (Optional): If the stock solution is intended for use in cell culture or other sterile

applications, it can be filter-sterilized using a 0.22 µm syringe filter.[2]

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is crucial

to aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

[2][3][9] The volume of each aliquot should be appropriate for a single experiment.
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Storage:

For short-term storage (up to 1 month), store the aliquots at -20°C.[2][3]

For long-term storage (up to 6 months), store the aliquots at -80°C.[2]

Ensure the storage containers are tightly sealed to prevent evaporation and

contamination.[2] Avoid using frost-free freezers due to their temperature fluctuations.[9]

Stock Solution Calculation Examples:

Desired Concentration
Mass of Carperitide
Acetate

Volume of Water

1 mM 3.14 mg 1 mL

5 mM 15.70 mg 1 mL

10 mM 31.40 mg 1 mL

10 mg/mL 10 mg 1 mL

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the general signaling pathway affected by carperitide and the

experimental workflow for preparing the stock solution.
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Caption: Carperitide signaling pathway.
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Caption: Workflow for carperitide stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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